Cas no 17623-60-8 (1,5-dihydroxy-6-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one)

• Product Name: 1,5-dihydroxy-6-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
• CAS No: 17623-60-8
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 1363168
• PubChem ID: 5281624
• Update Time: 2025-04-20

1,5-dihydroxy-6-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 1,5-dihydroxy-6-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
• 6-(3,3-Dimethylallyl)-1,5-dihydroxyxanthone
• 6-(3-Methyl-2-butenyl)-1,5-dihydroxyxanthone
• 1,5-dihydroxy-6-(3-methylbut-2-enyl)xanthen-9-one
• calophyllin B
• Guanandin
• 1,5-Dihydroxy-6-prenyl-9H-xanthene-9-one
• 1,5-Dihydroxy-6-(3-methyl-2-butenyl)xanthone
• 1,5-Dihydroxy-6-(3-methyl-2-butenyl)-9H-xanthen-9-one
• CHEBI:3327
• Q27106023
• AC1NQYRA
• 17623-60-8
• C10054
• DTXSID40415159

• Inchi： 1S/C18H16O4/c1-10(2)6-7-11-8-9-12-17(21)15-13(19)4-3-5-14(15)22-18(12)16(11)20/h3-6,8-9,19-20H,7H2,1-2H3
• InChI Key： APHJPNXEBUUMKB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C(C2C=CC(C/C=C(\C)/C)=C(C1=2)O)=O)O

Computed Properties

• Exact Mass: 296.10488
• Monoisotopic Mass: 296.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones